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Compound of Interest

Compound Name: N-propylhexa-2,4-dienamide

Cat. No.: B15408360 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-propylhexa-2,4-dienamide was

located. The following disposal procedures are based on best practices for handling flammable

organic compounds and amides with similar chemical structures. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for guidance specific to

your location and facilities.

This document provides essential safety and logistical information for the proper disposal of N-
propylhexa-2,4-dienamide, designed for researchers, scientists, and drug development

professionals. The procedural guidance herein is intended to supplement, not replace,

institutional and regulatory protocols.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
Based on analogous compounds, N-propylhexa-2,4-dienamide should be handled as a

potentially flammable liquid that may cause skin and eye irritation, and could be harmful to the

aquatic environment. Therefore, appropriate personal protective equipment must be worn at all

times.

Recommended PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A flame-resistant lab coat is recommended.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If

significant aerosolization or vaporization is likely, a respirator may be necessary.

II. Chemical Properties and Data
Quantitative data for N-propylhexa-2,4-dienamide is not readily available. The following table

includes data for structurally related compounds to provide an indication of its potential

properties.

Property
N-propylhexa-2,4-
dienamide

(2E,4E)-N-phenyl-
2,4-hexadienamide

N-(n-
Propyl)acetamide

Molecular Formula C9H15NO C12H13NO C5H11NO

Molecular Weight Not Available Not Available 101.15 g/mol

Boiling Point Not Available Not Available Not Available

Melting Point Not Available Not Available Not Available

CAS Number Not Available Not Available 5331-48-6[1]

III. Step-by-Step Disposal Protocol
The proper disposal of N-propylhexa-2,4-dienamide involves segregation, proper

containment, and coordination with your institution's hazardous waste management program.

Under no circumstances should this chemical be poured down the drain.[2][3]

Segregation of Waste:

Designate a specific, clearly labeled waste container for N-propylhexa-2,4-dienamide
waste.

Do not mix this waste with other chemical waste streams unless explicitly approved by

your EHS department.[4] Mixing can lead to dangerous chemical reactions.[4]

Container Selection and Labeling:
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Use a chemically compatible container, typically a high-density polyethylene (HDPE) or

glass bottle with a secure screw cap.

The container must be in good condition with no leaks or cracks.

Label the container clearly with "Hazardous Waste," the full chemical name "N-
propylhexa-2,4-dienamide," and any known hazards (e.g., "Flammable Liquid," "Irritant").

Accumulation of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

This area should be a secondary containment bin to prevent the spread of material in case

of a leak.

Keep the waste container closed at all times, except when adding waste.[3]

Store away from sources of ignition, such as heat, sparks, and open flames.[4]

Disposal of Contaminated Materials:

Any materials contaminated with N-propylhexa-2,4-dienamide, such as pipette tips,

gloves, and absorbent paper, should be collected in a separate, clearly labeled solid waste

container.

This container should also be marked as "Hazardous Waste" and include the chemical

name.

Arranging for Pickup and Disposal:

Once the waste container is full or is no longer needed, arrange for its pickup by your

institution's EHS or hazardous waste management team.

Follow your institution's specific procedures for requesting a waste pickup.

Do not allow hazardous waste to accumulate in the laboratory.[4]

IV. Emergency Procedures
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Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and collect it in a sealed container for disposal as hazardous waste. For

larger spills, evacuate the area and contact your institution's emergency response team.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

V. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of N-propylhexa-2,4-
dienamide.
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Caption: Workflow for the safe disposal of N-propylhexa-2,4-dienamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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